Cas no 915369-63-0 (3-Quinolinecarbonitrile, 4-chloro-7-methyl-6-nitro-)

• Product Name: 3-Quinolinecarbonitrile, 4-chloro-7-methyl-6-nitro-
• CAS No: 915369-63-0
• MF: C₁₁H₆ClN₃O₂
• MW: 247.637240886688
• CID: 787199
• PubChem ID: 69258371
• Update Time: 2025-04-19

3-Quinolinecarbonitrile, 4-chloro-7-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 4-chloro-7-methyl-6-nitro-
• 4-CHLORO-7-METHYL-6-NITRO-3-QUINOLINECARBONITRILE
• 4-chloro-7-methyl-6-nitroquinoline-3-carbonitrile
• 915369-63-0
• DTXSID10740122
• SCHEMBL4961635
• 3-Quinolinecarbonitrile,4-chloro-7-methyl-6-nitro-

• Inchi： 1S/C11H6ClN3O2/c1-6-2-9-8(3-10(6)15(16)17)11(12)7(4-13)5-14-9/h2-3,5H,1H3
• InChI Key： VUPYLPPYBYOOGF-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C=C(C)C(=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.0148541g/mol
• Monoisotopic Mass: 247.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.5Ų